N-(3-ethylphenyl)-2-((3-(3-isopropoxypropyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3-ethylphenyl)-2-[[4-oxo-3-(3-propan-2-yloxypropyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H29N3O4S/c1-4-18-9-7-10-19(15-18)27-22(30)16-34-26-28-23-20-11-5-6-12-21(20)33-24(23)25(31)29(26)13-8-14-32-17(2)3/h5-7,9-12,15,17H,4,8,13-14,16H2,1-3H3,(H,27,30)
• InChI Key: HGVNOOPJLHNCHO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CCCOC(C)C)OC4=CC=CC=C43
• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol
• CAS No.: 899962-01-7

Description

N-(3-ethylphenyl)-2-((3-(3-isopropoxypropyl)-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H29N3O4S and its molecular weight is 479.6. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Activity

A study by Hafez and El-Gazzar (2017) explored the synthesis and evaluation of antitumor activity of new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives. These compounds exhibited potent anticancer activity against various human cancer cell lines, underscoring the relevance of thieno[3,2-d]pyrimidine derivatives in cancer research (H. Hafez, Abdel-Rhman B. A. El-Gazzar, 2017).

Anti-Inflammatory Applications

Another study conducted by Sunder and Maleraju (2013) focused on the synthesis of novel N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides with significant anti-inflammatory activity. This research demonstrates the utility of structurally similar compounds in developing new anti-inflammatory agents (K. Sunder, Jayapal Maleraju, 2013).

Heterocyclic Compound Synthesis

Rahmouni et al. (2014) detailed the synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. This study highlights the versatility of pyrimidine derivatives in constructing complex heterocyclic structures, relevant for pharmaceutical development (A. Rahmouni, Anis Romdhane, Abderrahim Ben Said, V. Guérineau, D. Touboul, H. Jannet, 2014).